Cas no 2137637-52-4 ({5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine)

{5-[4-(Difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine is a heterocyclic amine compound featuring a pyrazole-thiophene core with a difluoromethyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl-substituted pyrazole moiety contributes to selective binding interactions. The thiophene linker and primary amine functionality offer versatile reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its balanced polarity and structural rigidity can optimize target engagement. Its synthetic accessibility and modular design facilitate exploration in medicinal chemistry applications.
{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine structure
2137637-52-4 structure
Product Name:{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine
CAS No:2137637-52-4
MF:C11H13F2N3S
MW:257.302827596664
CID:5609680
PubChem ID:165746569
Update Time:2025-09-27

{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • 2137637-52-4
    • EN300-841079
    • {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
    • {5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine
    • Inchi: 1S/C11H13F2N3S/c1-2-16-6-8(11(12)13)10(15-16)9-4-3-7(5-14)17-9/h3-4,6,11H,2,5,14H2,1H3
    • InChI Key: HMOHRJOBSSSBRM-UHFFFAOYSA-N
    • SMILES: S1C(CN)=CC=C1C1C(C(F)F)=CN(CC)N=1

Computed Properties

  • Exact Mass: 257.07982493g/mol
  • Monoisotopic Mass: 257.07982493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.1Ų

{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-841079-1g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4
1g
$1357.0 2023-09-02
Enamine
EN300-841079-5g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4
5g
$3935.0 2023-09-02
Enamine
EN300-841079-10g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4
10g
$5837.0 2023-09-02
Enamine
EN300-841079-0.05g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
0.05g
$1140.0 2025-02-21
Enamine
EN300-841079-0.1g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
0.1g
$1195.0 2025-02-21
Enamine
EN300-841079-0.25g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
0.25g
$1249.0 2025-02-21
Enamine
EN300-841079-0.5g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
0.5g
$1302.0 2025-02-21
Enamine
EN300-841079-1.0g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
1.0g
$1357.0 2025-02-21
Enamine
EN300-841079-2.5g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
2.5g
$2660.0 2025-02-21
Enamine
EN300-841079-5.0g
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
2137637-52-4 95.0%
5.0g
$3935.0 2025-02-21

Additional information on {5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine

Compound CAS No 2137637-52-4: {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine

The compound with CAS number 2137637-52-4, named {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a pyrazole moiety, and a difluoromethyl group, all connected through a methanamine linker. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate biological activities through π-electron interactions. The thiophene ring in this compound serves as a key structural element, contributing to its stability and reactivity. Additionally, the pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and target binding affinity.

The presence of the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification can enhance the compound's lipophilicity, making it more suitable for crossing biological membranes. Recent research has shown that such fluorinated substituents can significantly improve the pharmacokinetic profiles of drugs, leading to better therapeutic outcomes.

The methanamine linker plays a crucial role in connecting the thiophene and pyrazole groups while maintaining the molecule's flexibility. This flexibility is essential for enabling conformational changes that allow the compound to interact with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict and optimize these interactions, further enhancing the compound's potential as a lead molecule in drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis strategy typically involves constructing the thiophene ring first, followed by introducing the pyrazole moiety through appropriate substitution reactions. The final step involves attaching the methanamine group to complete the structure.

Recent studies have explored the application of this compound in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. Furthermore, its ability to modulate ion channels has been investigated for potential applications in treating neurological conditions.

The unique combination of structural features in this compound makes it an attractive candidate for further exploration in preclinical studies. Its ability to interact with multiple biological targets suggests that it could serve as a starting point for developing multi-target drugs, which are highly sought after in modern pharmacology due to their potential to address complex diseases more effectively.

In conclusion, the compound with CAS number 2137637-52-4 represents a promising molecule with diverse applications across various scientific disciplines. Its structure provides a foundation for exploring novel therapeutic strategies while leveraging advancements in chemical synthesis and computational modeling techniques.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD